2-[2-(2,4-dichlorophenyl)ethenyl]-1H-1,3-benzodiazole

• IUPAC Name: 2-[2-(2,4-dichlorophenyl)ethenyl]-1H-benzimidazole
• InChI: InChI=1S/C15H10Cl2N2/c16-11-7-5-10(12(17)9-11)6-8-15-18-13-3-1-2-4-14(13)19-15/h1-9H,(H,18,19)
• InChI Key: ZUMIBXPTGMOQDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C=CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2
• Molecular Weight: 289.2 g/mol

Description

2-[2-(2,4-dichlorophenyl)ethenyl]-1H-1,3-benzodiazole is an organic compound known for its unique chemical structure and properties It is characterized by the presence of a benzodiazole ring substituted with a 2,4-dichlorophenyl group through an ethenyl linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(2,4-dichlorophenyl)ethenyl]-1H-1,3-benzodiazole typically involves the reaction of 2,4-dichlorobenzaldehyde with o-phenylenediamine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as acetic acid, at elevated temperatures. The resulting product is then purified through recrystallization or chromatography to obtain the desired compound in high purity .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and equipment to ensure efficient and cost-effective production. The reaction conditions are optimized to maximize yield and minimize by-products. The final product is subjected to rigorous quality control measures to ensure it meets the required specifications for various applications .

Chemical Reactions Analysis

Types of Reactions

2-[2-(2,4-dichlorophenyl)ethenyl]-1H-1,3-benzodiazole undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of various oxidation products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, particularly electrophilic aromatic substitution, where the chlorine atoms can be replaced by other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions. The reactions are typically carried out under controlled conditions, such as specific temperatures and pH levels, to ensure the desired products are obtained .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield various oxidized derivatives, while substitution reactions can produce a range of substituted benzodiazole compounds .

Scientific Research Applications

2-[2-(2,4-dichlorophenyl)ethenyl]-1H-1,3-benzodiazole has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of other chemical compounds.

Mechanism of Action

The mechanism of action of 2-[2-(2,4-dichlorophenyl)ethenyl]-1H-1,3-benzodiazole involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-[2-(2,4-dichlorophenyl)ethenyl]-1H-1,3-benzodiazole include:

• 2,4-dichloro-1-[2-(2,4-dichlorophenyl)ethenyl]benzene
• 4-{2,2-dichloro-1-[(E)-(2,4-dichlorophenyl)diazenyl]ethenyl}-N,N-dimethylaniline .

Uniqueness

What sets 2-[2-(2,4-dichlorophenyl)ethenyl]-1H-1,3-benzodiazole apart from similar compounds is its unique benzodiazole ring structure, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .